VPC-13566

• Molecular Formula: C18H14N2
• Molecular Weight: 258.3 g/mol
• InChI: InChI=1S/C18H14N2/c1-12-5-4-7-14-15(11-19-18(12)14)17-10-9-13-6-2-3-8-16(13)20-17/h2-11,19H,1H3
• InChIKey: FPKBNOVQNMJTEJ-UHFFFAOYSA-N

VPC-13566: BF3-Specific AR Inhibitor for Prostate Cancer

VPC-13566 (CAS 218464-59-6) is a small-molecule inhibitor that selectively targets the Binding Function 3 (BF3) pocket of the androgen receptor (AR), a site spatially distinct from the conventional androgen binding site (ABS) targeted by clinical antiandrogens such as enzalutamide [1]. It belongs to the quinoline-indole chemical class and functions as a potent antagonist of AR transcriptional activity by displacing co-regulatory peptides like BAG1L from the BF3 pocket, blocking co-chaperone interactions, and inhibiting nuclear translocation of the receptor [1]. VPC-13566 is primarily utilized as a chemical probe to dissect BF3-mediated AR biology and to evaluate alternative mechanisms for overcoming resistance to conventional AR-targeted therapies in castration-resistant prostate cancer (CRPC) models [1].

1

BF3 allosteric pocket probe

Targets AR BF3 site, distinct from orthosteric ABS; enables co-chaperone and nuclear translocation studies

2

Enzalutamide-resistant model research

Retains reported activity in MR49F and other resistant CRPC models where ABS inhibitors are inactive

3

Acute mechanistic study design

Short metabolic half-life profile suits transient target engagement and PK/PD experiments

• [1] Lallous N, Leblanc E, Munuganti RS, et al. Targeting Binding Function-3 of the Androgen Receptor Blocks Its Co-Chaperone Interactions, Nuclear Translocation, and Activation. Mol Cancer Ther. 2016;15(12):2936-2945. View Source

VPC-13566: Irreplaceable by Other AR Inhibitors

Generic substitution fails for VPC-13566 because AR inhibitors are mechanistically heterogeneous, and their therapeutic profile is dictated by binding site topology rather than target class alone. Conventional antiandrogens like enzalutamide and bicalutamide bind the orthosteric ABS and are susceptible to resistance mutations arising in the ligand-binding domain, whereas VPC-13566 targets the topographically distinct BF3 allosteric pocket [1]. Furthermore, among BF3 inhibitors, VPC-13566 represents an early-generation chemical probe with a unique balance of potent AR transcriptional inhibition (eGFP IC50 = 0.05 μmol/L) and a short metabolic half-life (T1/2 = 21 min), which differentiates it from later-generation, metabolically stabilized analogs like VPC-13789 (T1/2 = 206 min) [2]. Selecting a BF3 inhibitor without considering these parameters can result in either a lack of efficacy in enzalutamide-resistant models or confounding pharmacokinetic properties that are unsuitable for the intended experimental application [1].

ABS inhibitors Enzalutamide and bicalutamide bind orthosteric ABS and cannot engage the BF3 co-chaperone site; may be ineffective in resistant models

Other BF3 probes Later-generation analogs like VPC-13789 exhibit markedly longer metabolic half-life, altering exposure duration and confounding acute vs. chronic study interpretation

Structural analogs Co-chaperone disruption profile and transcriptional inhibition balance may differ across BF3 chemotypes; verify AR-BAG1L/SGTA disruption if mechanism is critical

• [1] Lallous N, Leblanc E, Munuganti RS, et al. Targeting Binding Function-3 of the Androgen Receptor Blocks Its Co-Chaperone Interactions, Nuclear Translocation, and Activation. Mol Cancer Ther. 2016;15(12):2936-2945. View Source
• [2] Sheng R, Yuan L, Liao J, et al. Recent Advances in the Development of Small-Molecule Drugs Targeting Nuclear Receptors for Prostate Cancer [in Chinese]. Pharmaceutical Progress. 2023. Section on VPC-13566 half-life. View Source

VPC-13566: Quantitative Comparator Evidence

BF3 Targeting Overcomes Enzalutamide Resistance

VPC-13566 retains full inhibitory activity against the enzalutamide-resistant prostate cancer cell line MR49F, whereas enzalutamide is ineffective. In enzalutamide-resistant MR49F cells, VPC-13566 significantly reduced PSA expression (IC50 = 0.35 μmol/L), while enzalutamide failed to show any inhibitory effect [1]. This demonstrates that VPC-13566 overcomes a resistance mechanism that completely abolishes the activity of the frontline clinical antiandrogen.

Resistance Model

Head-to-head

IC50 = 0.35 µM in MR49F cells; enzalutamide ineffective

Supports enzalutamide-resistant context studies

PSA expression assay; source Lallous et al., 2016

Evidence Dimension	PSA expression inhibition in enzalutamide-resistant MR49F cells
Target Compound Data	IC50 = 0.35 μmol/L
Comparator Or Baseline	Enzalutamide: ineffective (no inhibition observed)
Quantified Difference	Qualitative (active vs. inactive) — VPC-13566 is active where enzalutamide is completely ineffective
Conditions	MR49F enzalutamide-resistant prostate cancer cell line; PSA expression assay (Lallous et al., 2016)

Why This Matters

This is the pivotal differentiator for researchers studying CRPC: VPC-13566 is active in a model where the standard-of-care comparator fails, enabling functional studies of BF3-mediated AR signaling in the drug-resistant context.

• [1] Lallous N, Leblanc E, Munuganti RS, et al. Targeting Binding Function-3 of the Androgen Receptor Blocks Its Co-Chaperone Interactions, Nuclear Translocation, and Activation. Mol Cancer Ther. 2016;15(12):2936-2945. View Source

AR Transcriptional Potency vs. Enzalutamide

In an AR-driven enhanced green fluorescent protein (eGFP) transcriptional assay in LNCaP cells, VPC-13566 inhibited AR transcription with an IC50 of 0.05 μmol/L, representing an approximately 3.8-fold improvement in potency over enzalutamide (IC50 = 0.19 μmol/L) and a 6.2-fold improvement over its parental BF3 inhibitor, compound 23/VPC-13163 (IC50 = 0.31 μmol/L) [1].

Transcriptional Inhibition

Reported

AR eGFP IC50 = 0.05 µM vs enzalutamide 0.19 µM (~3.8-fold)

Reported AR transcriptional inhibition profile

LNCaP cells; may guide probe sensitivity

Evidence Dimension	AR transcriptional activity inhibition (eGFP assay)
Target Compound Data	IC50 = 0.05 μmol/L
Comparator Or Baseline	Enzalutamide: IC50 = 0.19 μmol/L; Parental compound 23 / VPC-13163: IC50 = 0.31 μmol/L
Quantified Difference	3.8-fold more potent than enzalutamide; 6.2-fold more potent than compound 23
Conditions	LNCaP cells; eGFP AR transcriptional assay with probasin-derived promoter (Lallous et al., 2016)

Why This Matters

This establishes VPC-13566 as the most potent BF3 inhibitor in its chemical series and demonstrates a significant potency advantage over the clinical benchmark enzalutamide, supporting its selection as a high-sensitivity chemical probe for AR transcriptional studies.

• [1] Lallous N, Leblanc E, Munuganti RS, et al. Targeting Binding Function-3 of the Androgen Receptor Blocks Its Co-Chaperone Interactions, Nuclear Translocation, and Activation. Mol Cancer Ther. 2016;15(12):2936-2945. View Source

AR Co-Chaperone Disruption vs. Enzalutamide

VPC-13566 uniquely disrupts the interaction between AR and its co-chaperone BAG1L at the BF3 pocket in a dose-responsive manner, a mechanism that is completely absent with enzalutamide. Specifically, enzalutamide had no effect on the AR/BAG1L interaction in the proximity ligation assay (PLA), whereas VPC-13566 treatment significantly reduced this interaction [1]. This demonstrates that VPC-13566 engages a distinct pharmacological mechanism not addressable by conventional ABS-targeting antiandrogens.

Co-Chaperone Disruption

Head-to-head

VPC-13566 disrupts AR-BAG1L; enzalutamide shows no effect

Supports BF3 co-regulator mechanism studies

PLA assay, LNCaP cells; distinct from ABS targeting

Evidence Dimension	Disruption of AR-BAG1L protein-protein interaction (PLA assay)
Target Compound Data	Dose-responsive reduction in nuclear AR-BAG1L interaction signal
Comparator Or Baseline	Enzalutamide: no effect on AR-BAG1L interaction
Quantified Difference	Qualitative (active vs. inactive) — VPC-13566 disrupts the interaction while enzalutamide does not
Conditions	LNCaP cells; in situ proximity ligation assay (PLA); nuclear signal quantification (Lallous et al., 2016)

Why This Matters

This is critical for researchers investigating AR co-regulator biology, as VPC-13566 provides a tool to pharmacologically dissect BF3-mediated co-chaperone recruitment that cannot be studied using conventional orthosteric AR antagonists.

• [1] Lallous N, Leblanc E, Munuganti RS, et al. Targeting Binding Function-3 of the Androgen Receptor Blocks Its Co-Chaperone Interactions, Nuclear Translocation, and Activation. Mol Cancer Ther. 2016;15(12):2936-2945. View Source

Metabolic Stability vs. VPC-13789

VPC-13566 exhibits a short microsomal half-life (T1/2 = 21 min), which limits its utility for prolonged in vivo studies. Its optimized derivative VPC-13789 demonstrates a nearly 10-fold improvement in metabolic stability (T1/2 = 206 min), making it more suitable for chronic dosing experiments [1]. Conversely, the rapid clearance of VPC-13566 is advantageous for acute mechanistic studies where transient target engagement is desired.

Metabolic Stability

Cross-study

T1/2 = 21 min vs VPC-13789 206 min

Short half-life suits acute exposure designs

Microsome assay; chronic models may require stabilized analog

Evidence Dimension	Microsomal metabolic stability (half-life)
Target Compound Data	T1/2 = 21 min
Comparator Or Baseline	VPC-13789: T1/2 = 206 min
Quantified Difference	VPC-13789 is ~9.8-fold more metabolically stable than VPC-13566
Conditions	In vitro microsome stability assay (as cited in review by Sheng R et al., 2023; cross-referenced with DTIC AD1004506 report)

Why This Matters

This trade-off is the key procurement decision point for in vivo researchers: VPC-13566 is the tool of choice for acute mechanistic studies, while VPC-13789 should be selected for chronic tumor xenograft efficacy models requiring sustained target coverage.

• [1] Sheng R, Yuan L, Liao J, et al. Recent Advances in the Development of Small-Molecule Drugs Targeting Nuclear Receptors for Prostate Cancer [in Chinese]. Pharmaceutical Progress. 2023. Section on VPC-13566 half-life. View Source

AR-Dependent vs. AR-Independent Cell Selectivity

VPC-13566 demonstrates clear AR-dependent anti-proliferative activity, inhibiting growth of AR-positive LNCaP cells (IC50 = 0.15 μmol/L) and enzalutamide-resistant MR49F cells (IC50 = 0.07 μmol/L) while showing no effect on AR-independent PC3 cells [1]. At a concentration of 5 μmol/L, VPC-13566 also did not affect estrogen receptor transcriptional activity, confirming its selectivity for AR-mediated pathways [1].

Cell Selectivity

Reported

IC50 0.15 µM (LNCaP), 0.07 µM (MR49F); no effect on PC3 or ER

AR-dependent anti-proliferative profile

MTS assay; confirms on-target AR-mediated activity

Evidence Dimension	Anti-proliferative activity across cell lines with differential AR dependency
Target Compound Data	LNCaP IC50 = 0.15 μmol/L; MR49F IC50 = 0.07 μmol/L; PC3: no effect
Comparator Or Baseline	AR-negative PC3 cells (internal specificity control); ER transcriptional activity assay (no inhibition at 5 μmol/L)
Quantified Difference	AR-dependent cell lines: IC50 0.07-0.15 μmol/L; AR-independent: no inhibition up to tested concentrations
Conditions	MTS proliferation assay after 4 days of treatment; LNCaP, MR49F, and PC3 cell lines (Lallous et al., 2016)

Why This Matters

This selectivity profile assures researchers that VPC-13566's anti-proliferative effects are mediated specifically through AR inhibition, reducing the likelihood of off-target cytotoxicity confounding experimental interpretation.

• [1] Lallous N, Leblanc E, Munuganti RS, et al. Targeting Binding Function-3 of the Androgen Receptor Blocks Its Co-Chaperone Interactions, Nuclear Translocation, and Activation. Mol Cancer Ther. 2016;15(12):2936-2945. View Source

VPC-13566: Research Applications

BF3 Co-Chaperone & Nuclear Translocation Probe

VPC-13566 is the tool of choice for dissecting the functional role of the AR BF3 pocket in co-chaperone recruitment and nuclear translocation. Unlike enzalutamide, it disrupts AR-BAG1L and AR-SGTA interactions and blocks ligand-induced AR nuclear import [1]. This makes it uniquely suitable for proximity ligation assays (PLA), co-immunoprecipitation, and immunofluorescence-based AR trafficking experiments focused on non-ABS regulatory mechanisms [1].

Enzalutamide-Resistant Prostate Cancer Models

VPC-13566 should be used as a positive control and mechanistic probe in experiments involving enzalutamide-resistant prostate cancer models such as MR49F, where it retains full efficacy (anti-proliferative IC50 = 0.07 μmol/L; PSA IC50 = 0.35 μmol/L) while enzalutamide is completely inactive [1]. This application is essential for validating BF3-targeting strategies and for screening next-generation AR inhibitors in resistant backgrounds [1].

Acute In Vivo BF3 Engagement Studies

Given its short microsomal half-life of 21 minutes [2], VPC-13566 is most appropriate for acute pharmacokinetic/pharmacodynamic (PK/PD) studies where transient BF3 target engagement is sufficient, such as single-dose AR nuclear translocation blockade assays or short-term tumor growth inhibition in LNCaP xenograft models [1]. For chronic in vivo efficacy studies requiring sustained target coverage, the metabolically stabilized analog VPC-13789 (T1/2 = 206 min) should be preferred [2].

Additive AR Suppression with Enzalutamide

VPC-13566 can be combined with enzalutamide to achieve additive inhibition of AR signaling, as demonstrated by the 46% reduction in PSA transcription when the two agents are used together at their respective IC25 concentrations in LNCaP cells [1]. This application is relevant for researchers exploring dual-mechanism AR blockade strategies to forestall resistance emergence in preclinical models.

Application

Selection Property

Validation Focus

AR co-chaperone / nuclear translocation studies

BF3 allosteric site probe

PLA and AR trafficking assay endpoints

Enzalutamide-resistant CRPC models

Activity in resistant context

Anti-proliferative and PSA endpoint review in MR49F

Acute in vivo target engagement

Short metabolic half-life profile

Transient exposure PK/PD modeling

Dual-mechanism AR blockade

Additive inhibition with enzalutamide

Additive PSA transcription endpoint context

• [1] Lallous N, Leblanc E, Munuganti RS, et al. Targeting Binding Function-3 of the Androgen Receptor Blocks Its Co-Chaperone Interactions, Nuclear Translocation, and Activation. Mol Cancer Ther. 2016;15(12):2936-2945. View Source
• [2] Sheng R, Yuan L, Liao J, et al. Recent Advances in the Development of Small-Molecule Drugs Targeting Nuclear Receptors for Prostate Cancer [in Chinese]. Pharmaceutical Progress. 2023. Section on VPC-13566 half-life. View Source